Cas no 1701764-04-6 (2-(3,3-difluorocyclopentyl)acetonitrile)

2-(3,3-difluorocyclopentyl)acetonitrile structure

1701764-04-6 structure

Product Name:2-(3,3-difluorocyclopentyl)acetonitrile

CAS No:1701764-04-6

MF:C₇H₉F₂N

MW:145.14986872673

CID:4611698

PubChem ID:84762861

Update Time:2024-03-01

2-(3,3-difluorocyclopentyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3,3-difluorocyclopentyl)acetonitrile
- Inchi： 1S/C7H9F2N/c8-7(9)3-1-6(5-7)2-4-10/h6H,1-3,5H2
- InChI Key： NWTHVXPAXKKBCJ-UHFFFAOYSA-N
- SMILES： C(#N)CC1CCC(F)(F)C1

Computed Properties

Exact Mass: 145.07030562g/mol
Monoisotopic Mass: 145.07030562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 23.8Å²

2-(3,3-difluorocyclopentyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM420589-250mg	2-(3,3-difluorocyclopentyl)acetonitrile	1701764-04-6	95%+	250mg	$618	2023-01-19
Chemenu	CM420589-500mg	2-(3,3-difluorocyclopentyl)acetonitrile	1701764-04-6	95%+	500mg	$958	2023-01-19
Chemenu	CM420589-1g	2-(3,3-difluorocyclopentyl)acetonitrile	1701764-04-6	95%+	1g	$1220	2023-01-19
Enamine	EN300-735836-1.0g	2-(3,3-difluorocyclopentyl)acetonitrile	1701764-04-6	95%	1g	$0.0	2023-06-06
Aaron	AR01C9YU-50mg	2-(3,3-Difluorocyclopentyl)acetonitrile	1701764-04-6	95%	50mg	$386.00	2025-02-09
Aaron	AR01C9YU-100mg	2-(3,3-Difluorocyclopentyl)acetonitrile	1701764-04-6	95%	100mg	$564.00	2025-02-09
Aaron	AR01C9YU-250mg	2-(3,3-Difluorocyclopentyl)acetonitrile	1701764-04-6	95%	250mg	$794.00	2025-02-09
Aaron	AR01C9YU-500mg	2-(3,3-Difluorocyclopentyl)acetonitrile	1701764-04-6	95%	500mg	$1234.00	2025-02-09
Aaron	AR01C9YU-1g	2-(3,3-Difluorocyclopentyl)acetonitrile	1701764-04-6	95%	1g	$1578.00	2025-02-09
Aaron	AR01C9YU-2.5g	2-(3,3-difluorocyclopentyl)acetonitrile	1701764-04-6	95%	2.5g	$3066.00	2023-12-15

2-(3,3-difluorocyclopentyl)acetonitrile Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

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